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Compound of Interest

Compound Name: Acetyl bromide

Cat. No.: B1214935 Get Quote

Acetyl bromide (CAS No: 506-96-7) is a colorless, fuming liquid that is highly corrosive and

reacts violently with water.[1][2][3] It is a crucial reagent in organic synthesis but demands

stringent safety protocols due to its significant hazards. This guide provides essential safety,

handling, and emergency information to ensure the well-being of researchers and laboratory

personnel.

Hazard Summary
Acetyl bromide is extremely destructive to tissues of the mucous membranes, upper

respiratory tract, eyes, and skin.[1] It is classified as a corrosive chemical that can cause

severe burns with possible permanent damage.[2] The vapor is a lachrymator (induces tearing)

and an irritant to the respiratory system, potentially causing coughing, shortness of breath, and

lung damage.[1][2][3]
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Hazard Classification Description Source

Corrosivity

Causes severe skin burns and

eye damage.[1][4][5] May be

corrosive to metals.[1]

Corrosive

Reactivity

Reacts violently with water,

steam, and alcohols, releasing

corrosive gases.[1][2][3]

Water-Reactive

Inhalation Toxicity

Vapors can irritate the nose,

throat, and lungs, causing

coughing and shortness of

breath.[2]

Toxic

Aquatic Toxicity Harmful to aquatic life.[1][5] Environmental Hazard

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling Acetyl bromide. Engineering

controls, such as fume hoods, are the primary line of defense, but PPE is essential to protect

from direct contact and inhalation.[2]
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Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles & Face Shield

Wear indirect-vent, impact-

and splash-resistant chemical

goggles.[2] A face shield must

be worn in conjunction with

goggles to provide full facial

protection.[2][5]

Skin/Hands Chemical-Resistant Gloves

Wear protective gloves.[2][5][6]

The exact breakthrough time

for specific glove materials is

not readily available; consult

your safety equipment supplier

for recommendations on the

most protective material for

your specific operation.[2][6]

Body
Chemical-Resistant Apron or

Lab Coat

Wear a chemical-resistant

apron or a lab coat made of

appropriate material. All

protective clothing should be

clean and put on before work.

[2] Immediately remove any

contaminated clothing.[1][6]

Respiratory NIOSH-approved Respirator

Work must be conducted in a

certified chemical fume hood.

[2][6] If the potential for

overexposure exists, use a

MSHA/NIOSH-approved

supplied-air respirator with a

full facepiece operated in a

positive-pressure mode.[2] For

fires, a self-contained

breathing apparatus (SCBA) is

required.[1][5][7]
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Exposure Data & Physical Properties
While no official workplace exposure limits have been established by OSHA or NIOSH, this

does not imply the substance is harmless.[2][5] Safe work practices should always be followed

to minimize any potential exposure.[2]

Parameter Value Notes

Odor Threshold 5.0 x 10⁻⁴ ppm

Odor is not a reliable indicator

for warning of hazardous

exposure levels.[2]

Boiling Point 75 - 77 °C (167 - 171 °F) [1][7]

Melting Point -96 °C (-141 °F) [1][7]

IDLH (as Bromine) 3 ppm
Immediately Dangerous to Life

and Health.[2]

Workplace Exposure Limits Not Established

No PEL (OSHA), REL

(NIOSH), or TLV (ACGIH)

available.[2][5]

Standard Operating Protocol for Handling Acetyl
Bromide
This protocol outlines the essential steps for safely using Acetyl bromide in a laboratory

setting.

Pre-Handling Preparations
Area Preparation: Ensure work is conducted in a designated area within a certified chemical

fume hood.[2][6]

Emergency Equipment: Confirm that an emergency shower and eyewash station are

unobstructed and have been recently tested.[2]

Spill Kit: Have a spill kit ready containing a dry absorbent material such as dry lime, soda

ash, or vermiculite. Do not use water or combustible materials.[2][6]
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PPE Inspection: Inspect all PPE for damage (cracks, tears, holes) before use. Don the

required PPE as outlined in the table above.[2]

Handling and Usage
Container Handling: Use non-sparking tools to open and close containers.[2] Keep

containers tightly closed when not in use.[1][7]

Dispensing: Carefully measure and dispense the required amount of Acetyl bromide,

keeping the container opening away from your face.

Reaction Setup: When adding Acetyl bromide to a reaction, do so slowly and in a controlled

manner. Be aware that it reacts violently with water, alcohols, and other incompatible

materials.[2]

Work Practice: Never work alone. Wash hands thoroughly after handling the substance,

even if gloves were worn.[1][2]

Storage and Waste Disposal
Storage: Store Acetyl bromide in its original, tightly sealed, corrosive-resistant container in

a cool, dry, well-ventilated, and locked area.[1][4][7] Do not store in metal containers.[1] It

must be stored away from water, moisture, and incompatible substances like oxidizing

agents and strong bases.[2]

Waste Disposal: Collect all Acetyl bromide waste, including contaminated absorbents and

disposable labware, in a designated and properly labeled hazardous waste container.[4][6]

Do not mix with other waste streams. Dispose of the waste through your institution's

environmental health and safety office.[2]

Emergency Procedures
Immediate and correct response during an emergency is critical.

First Aid Measures
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Exposure Route First Aid Instructions

Inhalation

Move the victim to fresh air immediately.[1][5] If

breathing is difficult or has stopped, provide

artificial respiration.[3] Seek immediate medical

attention.[1][4]

Skin Contact

Immediately remove all contaminated clothing.

[1][5] Flush the affected skin with large amounts

of water for at least 15 minutes, using an

emergency shower if available.[5][6] Seek

immediate medical attention.[1][4]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding the eyelids

open to ensure complete irrigation.[3][5][6]

Remove contact lenses if present and easy to

do.[1] Call an ophthalmologist immediately.[1][7]

Ingestion

Do NOT induce vomiting.[1][4][5] Have the

conscious victim rinse their mouth and drink one

or two glasses of water.[1][7] Seek immediate

medical attention.[1][4]

Spill Response Plan
In the event of a spill, follow these steps precisely. The workflow below illustrates the logical

sequence of actions.

Evacuate: Immediately alert others and evacuate all non-essential personnel from the spill

area.[1][4]

Ventilate: Ensure the area is well-ventilated, keeping the fume hood running.[2][4]

Protect: Don full PPE, including a respirator, before re-entering the area.[4]

Contain: Cover drains and contain the spill to a small area.[1][7]
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Absorb: Cover the spill with a dry, inert absorbent material like dry lime, soda ash, or

vermiculite. NEVER use water or combustible absorbents.[2][6]

Collect: Carefully collect the absorbed material using non-sparking tools and place it into a

labeled, sealed container for hazardous waste.[2][4][6]

Decontaminate: Clean the spill area thoroughly.

Dispose: Dispose of the waste container through your institution's hazardous waste program.

[2]
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Acetyl Bromide Spill Response Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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